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For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting and evaluating inter-laboratory comparisons of
Ceftriaxone sodium susceptibility testing. Accurate and reproducible antimicrobial susceptibility
testing (AST) is paramount for effective patient treatment, antibiotic stewardship, and new drug
development. This document outlines standardized experimental protocols, presents
comparative data from various studies, and offers a logical workflow for establishing
consistency across different laboratory settings.

Data Presentation: Comparative Performance of
Ceftriaxone Susceptibility Testing Methods

The following tables summarize the performance of various AST methods for Ceftriaxone
compared to the reference broth microdilution (BMD) method, as reported in several studies.
These tables highlight key metrics such as categorical agreement (CA), essential agreement
(EA), and error rates.

Table 1: Performance of E-test for Streptococcus pneumoniae Ceftriaxone Susceptibility
Testing
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Parameter Agreement/Error Rate Reference
Inter-observer Agreement
0.878 - 0.987 [1]
(kappa)
Very Major Errors 0% [1]
Major Errors 4/124 isolates [1]

Minor Errors

Predominantly with
intermediate or high-level [1]

resistance

Table 2: Performance of Automated Systems and Disk Diffusion for Enterobacterales
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Table 3: Comparison of Generic vs. Reference Ceftriaxone using Broth Microdilution
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Organism Categorical Essential . Very Major
Major Errors

Group Agreement Agreement Errors

Clinically

relevant isolates 98.9% 95.8% <3% 0%

(n=260)

Experimental Protocols

A standardized protocol is crucial for any inter-laboratory comparison to ensure that variability
is minimized and results are comparable. The following methodologies are based on
established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the
European Committee on Antimicrobial Susceptibility Testing (EUCAST).[5][6][7]

Isolate Selection and Distribution

» Isolate Panel: A well-characterized panel of bacterial isolates should be used. This panel
should include:

o Quality control (QC) strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213, P.
aeruginosa ATCC 27853).

o Clinically relevant isolates with a range of ceftriaxone susceptibility profiles, including
susceptible, intermediate, and resistant strains.

o Isolates with known resistance mechanisms (e.g., ESBL-producers).[3]

o Centralized Preparation: Isolates should be prepared and aliquoted from a central laboratory
to ensure all participating laboratories receive identical strains.

e Shipping: Isolates should be shipped in a manner that maintains their viability and
phenotypic characteristics (e.g., frozen at -80°C or lyophilized).

Antimicrobial Susceptibility Testing Methods

Participating laboratories should perform AST using their routine methods, which may include:
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» Reference Method: Broth microdilution (BMD) should be performed by all participating
laboratories, or at a minimum by the coordinating laboratory, according to CLSI MO7 or ISO
20776-1 standards.[6]

o Evaluated Methods: These may include:
o Disk diffusion (Kirby-Bauer)
o Gradient diffusion (E-test)

o Automated systems (e.g., VITEK 2, MicroScan, Phoenix)

Culture Media and Reagents

o Media: Mueller-Hinton agar and broth should be used as specified by CLSI and EUCAST
guidelines. The source and lot number of the media should be recorded.

» Ceftriaxone: The source, purity, and lot number of the ceftriaxone sodium powder for BMD
should be documented. Commercially prepared disks, strips, and panels for other methods
should be within their expiration dates and stored appropriately.

Inoculum Preparation

The inoculum density must be standardized. The direct colony suspension method is
recommended to prepare a 0.5 McFarland standard.

Incubation

Plates and panels should be incubated at 35°C * 2°C in ambient air for 16-20 hours for most
organisms.

Reading and Interpretation of Results

o Zone diameters for disk diffusion should be measured to the nearest millimeter.
e Minimum Inhibitory Concentrations (MICs) for dilution methods should be recorded.

o Results should be interpreted as Susceptible (S), Intermediate (1), or Resistant (R) based on
the current clinical breakpoints from CLSI M100 or EUCAST.[5][8] It is critical to specify
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which guideline and version is being used, as breakpoints can change over time.[5][8]

Quality Control

QC testing must be performed on each day of testing using the recommended QC strains.
Results must fall within the acceptable ranges specified by CLSI or EUCAST before proceeding
with testing clinical isolates.[6]

Data Analysis

o Categorical Agreement (CA): The percentage of isolates for which the test method
interpretation (S, I, R) agrees with the reference method.

o Essential Agreement (EA): The percentage of isolates for which the MIC from the test
method is within £1 two-fold dilution of the reference method MIC.

e Error Rates:

o Very Major Error (VME): The test method reports a susceptible result when the reference
method is resistant.

o Major Error (ME): The test method reports a resistant result when the reference method is
susceptible.

o Minor Error (mE): The test method reports a susceptible or resistant result when the
reference method is intermediate, or vice versa.

Mandatory Visualization

The following diagram illustrates a typical workflow for an inter-laboratory comparison of
Ceftriaxone susceptibility testing.
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Caption: Workflow for an inter-laboratory comparison of Ceftriaxone AST.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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